Cas no 2361635-88-1 (S-(2-Acetamidoethyl) 3-(2-aminopropanoylamino)propanethioate;hydrochloride)

• Product Name: S-(2-Acetamidoethyl) 3-(2-aminopropanoylamino)propanethioate;hydrochloride
• CAS No: 2361635-88-1
• MF: C₁₀H₂₀ClN₃O₃S
• MW: 297.80210018158
• CID: 6235683
• PubChem ID: 139026293
• Update Time: 2025-10-22

S-(2-Acetamidoethyl) 3-(2-aminopropanoylamino)propanethioate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• S-(2-Acetamidoethyl) 3-(2-aminopropanamido)propanethioate hydrochloride
• 2-amino-N-{3-[(2-acetamidoethyl)sulfanyl]-3-oxopropyl}propanamide hydrochloride
• 2361635-88-1
• EN300-7355393
• S-(2-Acetamidoethyl) 3-(2-aminopropanoylamino)propanethioate;hydrochloride

• Inchi： 1S/C10H19N3O3S.ClH/c1-7(11)10(16)13-4-3-9(15)17-6-5-12-8(2)14;/h7H,3-6,11H2,1-2H3,(H,12,14)(H,13,16);1H
• InChI Key： VKLPLXMCFBVWOE-UHFFFAOYSA-N
• SMILES： Cl.S(C(CCNC(C(C)N)=O)=O)CCNC(C)=O

Computed Properties

• Exact Mass: 297.0913904g/mol
• Monoisotopic Mass: 297.0913904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 284
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 127Ų

Additional information on S-(2-Acetamidoethyl) 3-(2-aminopropanoylamino)propanethioate;hydrochloride

Comprehensive Overview of S-(2-Acetamidoethyl) 3-(2-aminopropanoylamino)propanethioate;hydrochloride (CAS No. 2361635-88-1)

S-(2-Acetamidoethyl) 3-(2-aminopropanoylamino)propanethioate;hydrochloride (CAS No. 2361635-88-1) is a specialized organic compound with a unique molecular structure that combines thioester, amide, and amine functionalities. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The presence of both acetamidoethyl and aminopropanoylamino groups in its structure makes it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for novel thioester-containing compounds has surged, driven by their role in modulating enzymatic activity and protein interactions. Researchers are particularly interested in S-(2-Acetamidoethyl) 3-(2-aminopropanoylamino)propanethioate;hydrochloride due to its potential as a building block for peptide mimetics and small-molecule inhibitors. Its hydrochloride salt form enhances solubility, making it suitable for aqueous-based assays and formulations.

The compound's CAS No. 2361635-88-1 is frequently searched in academic and industrial databases, reflecting its growing relevance in medicinal chemistry. Users often inquire about its synthetic routes, purity standards, and compatibility with common reagents. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing this compound, ensuring its quality for research purposes.

One of the trending topics associated with S-(2-Acetamidoethyl) 3-(2-aminopropanoylamino)propanethioate;hydrochloride is its potential role in targeted drug delivery systems. The compound's ability to form stable conjugates with peptides and proteins aligns with the current focus on precision medicine. Additionally, its thioester linkage offers reversible binding properties, which are valuable for designing prodrugs and bioconjugates.

From a commercial perspective, suppliers and manufacturers emphasize the importance of high-purity grades of this compound to meet the stringent requirements of pharmaceutical R&D. Questions about storage conditions, stability, and handling protocols are common among buyers, highlighting the need for detailed technical documentation. The compound's hydrochloride salt form also simplifies its integration into aqueous formulations, a key consideration for biocompatibility studies.

In summary, S-(2-Acetamidoethyl) 3-(2-aminopropanoylamino)propanethioate;hydrochloride (CAS No. 2361635-88-1) represents a promising candidate for advancing drug discovery and biochemical research. Its multifaceted applications, combined with the rising interest in thioester chemistry, position it as a valuable tool for scientists exploring innovative therapeutic strategies.